Cas no 2034288-74-7 (N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide)
N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide
- F6525-2148
- AKOS026695075
- N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-1-benzothiophene-2-carboxamide
- N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzo[b]thiophene-2-carboxamide
- N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide
- 2034288-74-7
-
- Inchi: 1S/C18H15N5OS/c1-23-13(9-14(22-23)15-11-19-6-7-20-15)10-21-18(24)17-8-12-4-2-3-5-16(12)25-17/h2-9,11H,10H2,1H3,(H,21,24)
- InChI Key: PODVNRJHEGTRBF-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C=C1C(NCC1=CC(C2C=NC=CN=2)=NN1C)=O
Computed Properties
- Exact Mass: 349.09973129g/mol
- Monoisotopic Mass: 349.09973129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 478
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 101Ų
N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6525-2148-2μmol |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-5μmol |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-10μmol |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-20μmol |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-1mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-2mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-3mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-4mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-5mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6525-2148-10mg |
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-1-benzothiophene-2-carboxamide |
2034288-74-7 | 10mg |
$79.0 | 2023-09-08 |
N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide
Professional Introduction to N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide (CAS No. 2034288-74-7)
N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034288-74-7, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural complexity of this molecule, featuring a benzothiophene core conjugated with pyrazole and pyrazine moieties, makes it an intriguing subject for further investigation.
The benzothiophene moiety is a well-known pharmacophore in drug discovery, exhibiting a wide range of biological activities. Its aromatic system provides a stable framework for further functionalization, while its sulfur atom offers opportunities for hydrogen bonding interactions with biological targets. In particular, the presence of a carboxamide group at the 2-position of the benzothiophene ring enhances the compound's solubility and bioavailability, which are critical factors in drug design.
The pyrazole and pyrazine substituents appended to the benzothiophene core add additional layers of complexity and functionality. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of these heterocycles in N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide suggests potential interactions with enzymes and receptors involved in various disease pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with biological targets with high accuracy. Studies indicate that the N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl} group may interact with pockets on enzymes such as kinases and proteases, which are frequently implicated in cancer and inflammatory diseases. The benzothiophene ring itself is positioned to engage in hydrophobic interactions, further stabilizing the binding affinity.
In vitro studies have begun to explore the pharmacological profile of N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide. Initial results suggest that this compound exhibits promising activity against several cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve inhibition of key signaling pathways that drive tumor growth and survival.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations, including condensation reactions, cyclization processes, and selective modifications at the pyrazole and pyrazine rings. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological evaluation.
The potential therapeutic applications of N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide are vast. Given its structural features and preliminary biological activity, this compound may serve as a lead molecule for the development of novel drugs targeting various diseases. Further research is warranted to elucidate its detailed mechanism of action and to optimize its pharmacokinetic properties.
Collaborative efforts between synthetic chemists and biologists are crucial for maximizing the therapeutic potential of this compound. By integrating knowledge from multiple disciplines, researchers can accelerate the discovery and development process, bringing new treatments to patients more quickly.
The future of drug discovery relies on innovative molecular designs like N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide. Its unique structure and promising biological activity make it a valuable asset in the quest for new medicines. As research continues, we can expect to see more compounds like this emerge from the intersection of chemistry and biology, offering hope for improved patient outcomes.
2034288-74-7 (N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-1-benzothiophene-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)